Cas no 14617-95-9 (Butanoic acid,4-methoxyphenyl ester)
14617-95-9 structure
Product Name:Butanoic acid,4-methoxyphenyl ester
CAS No:14617-95-9
MF:C11H14O3
MW:194.227063655853
CID:147727
PubChem ID:26766
Update Time:2025-04-19
Butanoic acid,4-methoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-methoxyphenyl ester
- (4-methoxyphenyl) butanoate
- ANISYLN-BUTYRATE
- 4-Methoxyphenyl butyrate
- Butyric acid, 4-methoxyphenyl ester
- Butanoic acid p-methoxyphenyl ester
- Butanoic acid 4-methoxyphenyl ester
- Butanoic acid,(4-methoxyphenyl)methyl ester
- AKOS002953752
- 14617-95-9
- BUTYRIC ACID, p-METHOXYPHENYL ESTER
- DTXSID00163280
- SCHEMBL357271
- p-methoxyphenyl n-butyrate
-
- Inchi: 1S/C11H14O3/c1-3-4-11(12)14-10-7-5-9(13-2)6-8-10/h5-8H,3-4H2,1-2H3
- InChI Key: NMHGWSBHBWGJNC-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC)C(CCC)=O
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.5A^2
Experimental Properties
- Density: 1.0989 (rough estimate)
- Boiling Point: 267°C (estimate)
- Flash Point: 112.6°C
- Refractive Index: 1.5040 (estimate)
- PSA: 35.53
Butanoic acid,4-methoxyphenyl ester Related Literature
-
1. Synthetic studies on terpenoids. Part 19. Synthesis of 3β,10α,14β-trimethyl-1βH,11βH-tricyclo[9.3.0.0]tetradec-6-en-5-one, a tricyclic ketone related to the ophiobolinsTushar Kanti Das,Phanindra Chandra Dutta,Gopinath Kartha,J. M. Bernassau J. Chem. Soc. Perkin Trans. 1 1977 1287
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